Cas no 14045-23-9 (3-Methylpyridine-4-sulfonicacid)

3-Methylpyridine-4-sulfonic acid is a sulfonated derivative of 3-methylpyridine, characterized by the introduction of a sulfonic acid group at the 4-position of the pyridine ring. This modification enhances its solubility in polar solvents and increases its reactivity as an intermediate in organic synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to act as a versatile building block. Its sulfonic acid group also imparts acidic properties, making it suitable for catalysis or as a precursor in the synthesis of sulfonamide derivatives. The product is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.

3-Methylpyridine-4-sulfonicacid structure

14045-23-9 structure

Product Name:3-Methylpyridine-4-sulfonicacid

CAS No:14045-23-9

MF:C₆H₇NO₃S

MW:173.189680337906

MDL:MFCD04114234

CID:49614

PubChem ID:2762913

Update Time:2025-06-08

3-Methylpyridine-4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

- 3-Methylpyridine-4-sulfonic acid
- 3-Methyl-pyridine-4-sulfonic acid
- 3-METHYPYRIDINE-4-SULFONIC ACID
- 4-Pyridinesulfonicacid,3-methyl
- 4-Pyridinesulfonicacid, 3-methyl-
- AKOS006292927
- A3031
- 14045-23-9
- DTXSID30376568
- FT-0645809
- 3-Methyl-4-pyridinesulfonic acid, AldrichCPR
- 3-Methylpyridine-4-sulfonicacid
- 4-Pyridinesulfonic acid, 3-methyl-
- SCHEMBL19939976
- METHYL-PHOSPHINICACID
- MDL： MFCD04114234
- Inchi： 1S/C6H7NO3S/c1-5-4-7-3-2-6(5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
- InChI Key： YLZRQBQLRFXQPL-UHFFFAOYSA-N
- SMILES： S(C1C=CN=CC=1C)(=O)(=O)O

Computed Properties

Exact Mass: 173.01500
Monoisotopic Mass: 173.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6A^2
XLogP3: 0

Experimental Properties

Density: 1.422
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.562
PSA: 75.64000
LogP: 1.71750

3-Methylpyridine-4-sulfonicacid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylpyridine-4-sulfonicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029181968-1g	3-Methylpyridine-4-sulfonic acid	14045-23-9	95%	1g	$400.00	2022-04-02
Chemenu	CM132180-1g	3-methylpyridine-4-sulfonic acid	14045-23-9	95%	1g	$333	2021-08-05
TRC	M235685-50mg	3-Methylpyridine-4-sulfonicacid	14045-23-9		50mg	$ 230.00	2022-06-04
TRC	M235685-100mg	3-Methylpyridine-4-sulfonicacid	14045-23-9		100mg	$ 375.00	2022-06-04
TRC	M235685-250mg	3-Methylpyridine-4-sulfonicacid	14045-23-9		250mg	$ 745.00	2022-06-04
Matrix Scientific	144230-1g	3-Methylpyridine-4-sulfonic acid, 95%	14045-23-9	95%	1g	$663.00	2023-09-07
Matrix Scientific	144230-5g	3-Methylpyridine-4-sulfonic acid, 95%	14045-23-9	95%	5g	$1987.00	2023-09-07
Chemenu	CM132180-1g	3-methylpyridine-4-sulfonic acid	14045-23-9	95%	1g	$333	2023-02-18
Ambeed	A371535-1g	3-Methylpyridine-4-sulfonic acid	14045-23-9	95+%	1g	$2143.0	2024-04-24

3-Methylpyridine-4-sulfonicacid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:14045-23-9)3-Methylpyridine-4-sulfonicacid

Order Number:A3031

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):1929.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

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